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Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological evaluation of Antifungal agent 77, also identified as compound 13h. This novel

benzamide compound, substituted with a 1,2,4-oxadiazole-linked pyrazole moiety, has

demonstrated significant potential as a lead compound in the development of new antifungal

treatments. This document details the chemical synthesis, quantitative antifungal activity, and

toxicological profile of Antifungal agent 77, supported by detailed experimental protocols and

visual diagrams to facilitate understanding and replication.

Introduction
The increasing prevalence of fungal infections, coupled with the rise of drug-resistant strains,

necessitates the discovery and development of novel antifungal agents with unique

mechanisms of action. Benzamide derivatives have emerged as a promising class of

compounds with a broad spectrum of biological activities. Antifungal agent 77 (compound

13h) was developed as part of a study focused on the synthesis and biological evaluation of

new benzamide compounds.[1] This guide serves as a technical resource for researchers

interested in the further development and understanding of this promising antifungal candidate.
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Antifungal agent 77 is chemically known as 2-fluoro-N-(1-phenyl-3-(5-(trifluoromethyl)-1,2,4-

oxadiazol-3-yl)-1H-pyrazol-4-yl)benzamide.

Table 1: Chemical Properties of Antifungal Agent 77 (Compound 13h)

Property Value

Molecular Formula C₂₁H₁₈FN₅O₂

Molecular Weight 391.4 g/mol

CAS Number 2863678-89-9

The synthesis of Antifungal agent 77 is a multi-step process, which is outlined in the workflow

diagram below. The general synthesis involves the preparation of key intermediates followed by

a final condensation step.
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Caption: General synthetic workflow for Antifungal Agent 77.

Experimental Protocol: Synthesis of Antifungal Agent 77
(Compound 13h)
The synthesis of the series of benzamides, including compound 13h, was performed as

described by Wang et al. (2023).[1] The final step in the synthesis of compound 13h involves

the reaction of a pyrazole-amine intermediate with 2-fluorobenzoyl chloride. The detailed

procedure for the synthesis of the intermediates and the final product can be found in the

supporting information of the source publication.[1]

Biological Activity
Antifungal agent 77 has demonstrated potent antifungal activity against the plant pathogenic

fungus Pyricularia oryzae.[1] In addition to its antifungal properties, it has also been screened

for insecticidal activity against several species.

Table 2: Antifungal Activity of Antifungal Agent 77 (Compound 13h)

Fungal Species Concentration (mg/L) Inhibitory Rate (%)

Pyricularia oryzae 50 88.9

Table 3: Insecticidal Activity of Antifungal Agent 77 (Compound 13h)

Insect Species Concentration (mg/L) Mortality Rate (%)

Mythimna separata 500 30

Helicoverpa armigera 500 25

Ostrinia nubilalis 500 40

Spodoptera frugiperda 500 25

Experimental Protocol: In Vitro Antifungal Activity Assay
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The antifungal activity of compound 13h was determined using the mycelium growth rate

method.[1]

Media Preparation: Potato dextrose agar (PDA) medium was prepared and autoclaved.

Compound Preparation: A stock solution of the test compound in DMSO was prepared. This

was then mixed with the molten PDA to achieve the final test concentration.

Inoculation: A 5 mm diameter mycelial disc of the test fungus, taken from the edge of a fresh

culture, was placed in the center of the PDA plate containing the test compound.

Incubation: The plates were incubated at a suitable temperature for the specific fungus until

the mycelial growth in the control plate (containing only DMSO) reached the edge of the

plate.

Measurement: The diameter of the fungal colony was measured, and the inhibitory rate was

calculated using the formula: Inhibition rate (%) = [(Colony diameter of control - Colony

diameter of treated) / Colony diameter of control] x 100
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Pour Plates Inoculate with Fungal Disc Incubate Measure Colony Diameter Calculate Inhibitory Rate
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Caption: Workflow for the in vitro antifungal activity assay.

Toxicological Profile
The acute toxicity of Antifungal agent 77 was evaluated using a zebrafish embryo toxicity

assay. This assay is a common method for assessing the potential toxicity of chemical

compounds in a vertebrate model.

Table 4: Acute Toxicity of Antifungal Agent 77 (Compound 13h) in Zebrafish Embryos
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Parameter Value

LC₅₀ (mg/L) 2.43

An LC₅₀ value of 2.43 mg/L indicates that Antifungal agent 77 is toxic to zebrafish embryos at

this concentration.[1]

Experimental Protocol: Zebrafish Embryo Toxicity Assay
The acute toxicity was determined following a standard protocol for zebrafish embryo toxicity

testing.[2][3]

Embryo Collection: Healthy, fertilized zebrafish embryos were collected shortly after

spawning.

Exposure: Embryos were placed in multi-well plates, with each well containing a specific

concentration of the test compound dissolved in embryo medium. A control group with only

embryo medium and a solvent control (if applicable) were included.

Incubation: The plates were incubated at a controlled temperature (typically 28.5 °C) for a

period of 96 hours.

Observation: Embryos were observed at regular intervals (e.g., 24, 48, 72, and 96 hours

post-fertilization) under a microscope for lethal endpoints such as coagulation of the embryo,

lack of heartbeat, and failure to develop.

LC₅₀ Determination: The number of dead embryos at each concentration was recorded, and

the LC₅₀ value (the concentration that is lethal to 50% of the embryos) was calculated using

appropriate statistical methods.
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Caption: Workflow for the zebrafish embryo toxicity assay.

Mechanism of Action (Hypothesized)
The precise mechanism of action for Antifungal agent 77 has not been explicitly elucidated in

the primary literature. However, based on the chemical scaffold, some potential mechanisms

can be hypothesized. Other benzamide and 1,2,4-oxadiazole-containing compounds have

been reported to target various fungal cellular processes. One potential target for this class of

compounds is succinate dehydrogenase (SDH), an enzyme involved in the mitochondrial

electron transport chain.[4][5][6] Inhibition of SDH disrupts fungal respiration and energy

production. Another identified target for some benzamide antifungals is Sec14p, a lipid transfer

protein crucial for membrane trafficking and signaling in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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